Cas no 4380-85-2 (Benzamide, 2,3,5-trimethyl- (8CI))

• Product Name: Benzamide, 2,3,5-trimethyl- (8CI)
• CAS No: 4380-85-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1022447
• PubChem ID: 45084035
• Update Time: 2025-04-20

Benzamide, 2,3,5-trimethyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3,5-trimethyl- (8CI)
• 2,3,5-trimethylbenzamide
• DTXSID20665534
• 4380-85-2
• BENZAMIDE, 2,3,5-TRIMETHYL-
• SCHEMBL1004219
• DB-284892

• Inchi： 1S/C10H13NO/c1-6-4-7(2)8(3)9(5-6)10(11)12/h4-5H,1-3H3,(H2,11,12)
• InChI Key： VASLPZRIDSXGTI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=CC(C)=C1C)N

Computed Properties

• Exact Mass: 163.1
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides